molecular formula C14H19NO B13563836 1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine

1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine

Cat. No.: B13563836
M. Wt: 217.31 g/mol
InChI Key: NMSFZWLOEQTTEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine is a benzofuran-derived amine characterized by a 7-ethyl-substituted benzofuran core linked to a branched 2-methylpropan-1-amine group. Benzofuran scaffolds are pharmacologically significant due to their diverse biological activities, including antimicrobial, antifungal, and receptor-binding capabilities . The ethyl group at the 7-position of the benzofuran ring likely enhances lipophilicity, while the 2-methylpropan-1-amine moiety may influence stereoelectronic interactions and solubility .

Properties

Molecular Formula

C14H19NO

Molecular Weight

217.31 g/mol

IUPAC Name

1-(7-ethyl-1-benzofuran-2-yl)-2-methylpropan-1-amine

InChI

InChI=1S/C14H19NO/c1-4-10-6-5-7-11-8-12(16-14(10)11)13(15)9(2)3/h5-9,13H,4,15H2,1-3H3

InChI Key

NMSFZWLOEQTTEC-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=CC2=C1OC(=C2)C(C(C)C)N

Origin of Product

United States

Chemical Reactions Analysis

Scientific Research Applications

Mechanism of Action

The mechanism of action of 1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine involves its interaction with molecular targets and pathways in the body. For instance, it may act as a beta-adrenergic receptor antagonist, similar to bufuralol . This interaction can inhibit the activation of adenylate cyclase, leading to various physiological effects.

Comparison with Similar Compounds

Table 1: Structural and Pharmacological Comparison of Benzofuran Derivatives

Compound Name Molecular Formula Molecular Weight Key Substituents Reported Biological Activity Key Analytical Methods
1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine C₁₄H₁₉NO 217.31 7-Ethylbenzofuran, 2-methylpropan-1-amine Not explicitly reported (inferred from analogs) NMR, GC-MS, HPLC (hypothetical)
1-(Benzofuran-2-yl)-N-methylpropan-2-amine (2-MAPB) C₁₂H₁₅NO 189.24 Benzofuran, N-methylpropan-2-amine Psychoactive properties (structural similarity to amphetamines) GC-MS, FTIR, NMR
1-(7-Ethylbenzofuran-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone C₁₄H₁₅N₃O₂ 257.29 7-Ethylbenzofuran, triazolyl-ethanone Antibacterial, antifungal (99% ee enantiomeric purity) NMR, IR, asymmetric catalysis
2-(5-Fluoro-7-methyl-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid C₁₃H₁₁FO₃S 278.29 Fluorine, methylsulfanyl, acetic acid Antibacterial, crystallographic stability X-ray diffraction, column chromatography
1-(4-Ethylphenyl)-2-methylpropan-1-amine C₁₂H₁₉N 177.29 4-Ethylphenyl, 2-methylpropan-1-amine Not explicitly reported (liquid at RT) NMR, storage stability

Key Observations:

The 2-methylpropan-1-amine group introduces steric bulk, which may reduce receptor-binding efficiency compared to smaller amines (e.g., 2-MAPB’s N-methylpropan-2-amine) .

Stereochemical Considerations :

  • Asymmetric synthesis methods (e.g., Rh-catalyzed transfer hydrogenation in ) highlight the importance of enantiomeric purity. The target compound’s 2-methylpropan-1-amine group could exhibit stereospecific interactions, akin to the 99% ee observed in triazolyl derivatives .

Physicochemical Properties :

  • The hydrochloride salt form of fluorophenyl analogs (e.g., ) increases water solubility, suggesting that the target compound’s free base may require salt formation for pharmaceutical applications .
  • Crystallographic data from benzofuran-carboxylic acid derivatives () demonstrates intermolecular hydrogen bonding, which correlates with higher melting points (436–437 K) compared to liquid phenyl analogs (e.g., ) .

Key Observations:

Synthetic Efficiency :

  • Yields for benzofuran derivatives range from 47–83%, with higher yields achieved in hydrolysis reactions () compared to asymmetric catalysis () .
  • The target compound’s synthesis may parallel methods for triazolyl derivatives, utilizing column chromatography for purification .

Analytical Robustness :

  • 2D-NMR techniques (e.g., HSQC, HMBC in ) are critical for resolving complex benzofuran structures, particularly when distinguishing regioisomers .
  • X-ray crystallography () provides definitive structural confirmation, though it requires high-purity crystals .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.